Cas no 2171961-27-4 (1-({7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}methyl)cyclopropylmethanol)

• Product Name: 1-({7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}methyl)cyclopropylmethanol
• CAS No: 2171961-27-4
• MF: C₉H₁₃N₇O
• MW: 235.245819807053
• CID: 6512561
• PubChem ID: 165778513
• Update Time: 2025-07-09

1-({7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}methyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-({7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}methyl)cyclopropylmethanol
• EN300-1582420
• 2171961-27-4
• [1-({7-hydrazinyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl}methyl)cyclopropyl]methanol

• Inchi： 1S/C9H13N7O/c10-13-7-6-8(12-5-11-7)16(15-14-6)3-9(4-17)1-2-9/h5,17H,1-4,10H2,(H,11,12,13)
• InChI Key： MHKGCFQMXYCDNC-UHFFFAOYSA-N
• SMILES： OCC1(CN2C3C(=C(NN)N=CN=3)N=N2)CC1

Computed Properties

• Exact Mass: 235.11815806g/mol
• Monoisotopic Mass: 235.11815806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 115Ų

Additional information on 1-({7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}methyl)cyclopropylmethanol

Introduction to 1-({7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}methyl)cyclopropylmethanol (CAS No. 2171961-27-4)

1-({7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}methyl)cyclopropylmethanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171961-27-4, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry. Its unique structural features, particularly the presence of a cyclopropyl moiety and a complex triazolopyrimidine ring system, make it a promising candidate for further exploration in drug discovery.

The molecular structure of 1-({7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}methyl)cyclopropylmethanol is characterized by its intricate arrangement of nitrogen-containing heterocycles. The triazolopyrimidine core is a well-known scaffold in medicinal chemistry, often employed due to its ability to interact with biological targets in diverse ways. This particular compound incorporates a hydrazinyl group at the 7-position of the triazolopyrimidine ring, which can potentially enhance its reactivity and binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of novel compounds that incorporate cyclopropyl groups. The cyclopropyl moiety is known for its ability to improve metabolic stability and oral bioavailability, making it a valuable feature in drug design. The combination of the cyclopropyl group with the hydrazinyl-substituted triazolopyrimidine ring in 1-(7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl)methyl)cyclopropylmethanol suggests that this compound may exhibit unique pharmacological properties.

The potential applications of this compound are broad and multifaceted. Initial studies have hinted at its potential as an anti-inflammatory agent, with preliminary data suggesting that it may modulate key inflammatory pathways. The hydrazinyl group is particularly noteworthy, as it has been shown to interact with various enzymes and receptors involved in inflammation. Furthermore, the triazolopyrimidine core is known to exhibit antimicrobial properties, which could make this compound useful in the development of novel antibiotics or antiviral agents.

One of the most exciting aspects of 1-(7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl)methyl)cyclopropylmethanol is its potential as a lead compound for further drug development. The structural features of this molecule provide a rich foundation for medicinal chemists to explore modifications that could enhance its efficacy and selectivity. For instance, computational studies have suggested that subtle changes to the triazolopyrimidine ring could significantly alter its binding affinity to target proteins.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis allow for the efficient assembly of heterocyclic systems, and the use of transition metal-catalyzed reactions has greatly facilitated the introduction of complex functional groups. These advancements have made it possible to produce 1-(7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl)methyl)cyclopropylmethanol on a scalable basis for further research.

In addition to its potential therapeutic applications, this compound has also attracted interest from researchers studying molecular recognition and supramolecular chemistry. The unique interplay between the cyclopropyl group and the hydrazinyl-substituted triazolopyrimidine ring provides opportunities for designing molecules with specific binding properties. Such compounds could be used in sensor technology or as building blocks for more complex supramolecular assemblies.

The future directions for research on 1-(7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl)methyl)cyclopropylmethanol are numerous and exciting. Further investigation into its pharmacological properties will be crucial in determining its potential as a therapeutic agent. Additionally, studies on its mechanism of action will provide valuable insights into how such molecules interact with biological targets. These insights could pave the way for new strategies in drug design and development.

The integration of computational methods into drug discovery has also opened up new avenues for exploring the potential of this compound. Molecular modeling and virtual screening can help identify optimal analogs and predict their biological activity before experimental synthesis is undertaken. This approach can significantly reduce the time and resources required for drug development while increasing the likelihood of success.

In conclusion, 1-(7-hydrazinyl-3H-1,2-triazolo4-pyrimidinylmethyl)cyclopropanemethanol, with its CAS number 2171961–27–4, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting subject for future studies. As our understanding of molecular interactions continues to grow，so too does our ability to harness compounds like this one for the benefit of human health.